Cas no 1224699-05-1 (3-chloro-1H-Indole-5-carboxylic acid)

• Product Name: 3-chloro-1H-Indole-5-carboxylic acid
• CAS No: 1224699-05-1
• MF: C₉H₆ClNO₂
• MW: 195.602441310883
• MDL: MFCD20641935
• CID: 1065540
• PubChem ID: 21998723
• Update Time: 2025-04-20

3-chloro-1H-Indole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1H-Indole-5-carboxylic acid
• CS-0338532
• SY294238
• EN300-2795735
• MZUYNTLMQOTJOQ-UHFFFAOYSA-N
• 3-chloro-5-indolecarboxylic acid
• SCHEMBL2671744
• MFCD20641935
• 1224699-05-1
• DB-105437
• 3-Chloroindole-5-carboxylic Acid

• MDL： MFCD20641935
• Inchi： 1S/C9H6ClNO2/c10-7-4-11-8-2-1-5(9(12)13)3-6(7)8/h1-4,11H,(H,12,13)
• InChI Key： MZUYNTLMQOTJOQ-UHFFFAOYSA-N
• SMILES： ClC1=CNC2C=CC(C(=O)O)=CC=21

Computed Properties

• Exact Mass: 195.0087061g/mol
• Monoisotopic Mass: 195.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids